Cas no 512205-03-7 (1H-Imidazole, 4,5-dihydro-4,5-diphenyl-2-(2-propenylthio)-)

• Product Name: 1H-Imidazole, 4,5-dihydro-4,5-diphenyl-2-(2-propenylthio)-
• CAS No: 512205-03-7
• MF: C₁₈H₁₈N₂S
• MW: 294.413922786713
• CID: 362922
• PubChem ID: 71366220
• Update Time: 2025-04-19

1H-Imidazole, 4,5-dihydro-4,5-diphenyl-2-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4,5-dihydro-4,5-diphenyl-2-(2-propenylthio)-
• 4,5-diphenyl-2-prop-2-enylsulfanyl-4,5-dihydro-1H-imidazole
• 4,5-Diphenyl-2-[(prop-2-en-1-yl)sulfanyl]-4,5-dihydro-1H-imidazole
• 512205-03-7
• DTXSID50789590

• Inchi： 1S/C18H18N2S/c1-2-13-21-18-19-16(14-9-5-3-6-10-14)17(20-18)15-11-7-4-8-12-15/h2-12,16-17H,1,13H2,(H,19,20)
• InChI Key： OIGGIQKGKXOJFR-UHFFFAOYSA-N
• SMILES： S(CC=C)C1=NC(C2C=CC=CC=2)C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 294.11924
• Monoisotopic Mass: 294.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 24.39